Cas no 139624-44-5 (Cycloheptanecarbonitrile, 2-hydroxy-, cis-)

• Product Name: Cycloheptanecarbonitrile, 2-hydroxy-, cis-
• CAS No: 139624-44-5
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 1289356
• PubChem ID: 124383487
• Update Time: 2025-04-20

Cycloheptanecarbonitrile, 2-hydroxy-, cis- Chemical and Physical Properties

Names and Identifiers

• Cycloheptanecarbonitrile, 2-hydroxy-, cis-
• 139624-44-5
• Cis-2-hydroxycycloheptane-1-carbonitrile
• 1960392-28-2
• (1S,2S)-2-Hydroxycycloheptane-1-carbonitrile

• Inchi： 1S/C8H13NO/c9-6-7-4-2-1-3-5-8(7)10/h7-8,10H,1-5H2/t7-,8-/m0/s1
• InChI Key： UUKOIADLIKOKAF-YUMQZZPRSA-N
• SMILES： O[C@H]1CCCCC[C@H]1C#N

Computed Properties

• Exact Mass: 139.09979
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44Ų

Experimental Properties

• PSA: 44.02